Cas no 2224423-03-2 (Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate)

Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate is a chiral piperazine derivative featuring tert-butyl-protected carboxyl groups and a hydroxyethyl side chain. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive compounds. The tert-butyl ester groups enhance stability and solubility, facilitating handling in organic reactions. The hydroxyl functionality provides a versatile site for further derivatization, enabling conjugation or modification. This compound is commonly employed as an intermediate in medicinal chemistry, offering controlled reactivity and high purity for precise synthetic routes. Its structural features make it suitable for constructing complex molecules with defined stereochemistry.

Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate structure

2224423-03-2 structure

Product Name:Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate

CAS No:2224423-03-2

MF:C₁₆H₃₀N₂O₅

MW:330.42

CID:5086789

PubChem ID:94004727

Update Time:2026-03-02

Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 2224423-03-2
- Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate
- (R)-di-tert-butyl 2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate
- F74746
- ditert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate
- Inchi： 1S/C16H30N2O5/c1-15(2,3)22-13(20)17-8-9-18(12(11-17)7-10-19)14(21)23-16(4,5)6/h12,19H,7-11H2,1-6H3/t12-/m1/s1
- InChI Key： VUZKEHBQEOADAS-GFCCVEGCSA-N
- SMILES： CC(C)(OC(=O)N1C[C@@H](CCO)N(CC1)C(=O)OC(C)(C)C)C

Computed Properties

Exact Mass: 330.21547206g/mol
Monoisotopic Mass: 330.21547206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 425
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 79.3Å²

Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate Pricemore >>

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Ambeed	A1532380-100mg	Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate	2224423-03-2	98%	100mg	$112.0	2025-02-24
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1PlusChem	1P0202FE-100mg	Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate	2224423-03-2	98%	100mg	$102.00	2023-12-18
1PlusChem	1P0202FE-250mg	Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate	2224423-03-2	98%	250mg	$172.00	2023-12-18
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ973-100mg	1,4-di-tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate	2224423-03-2	95%	100mg	￥622.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ973-250mg	1,4-di-tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate	2224423-03-2	95%	250mg	￥1063.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ973-1g	1,4-di-tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate	2224423-03-2	95%	1g	￥2871.0	2024-04-22
abcr	AB620649-250mg	Di-tert-butyl (R)-2-(2-hydroxyethyl)piperazine-1,4-dicarboxylate; .	2224423-03-2		250mg	€345.70	2025-04-19